Cas no 493035-98-6 ((5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one)

(5R)-5-(Hydroxymethyl)-3,3-dimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative characterized by its stereospecific (R)-configuration at the 5-position and a hydroxymethyl functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, where its rigid pyrrolidinone scaffold and hydroxyl group enable selective functionalization. The 3,3-dimethyl substitution enhances steric stability, reducing unwanted side reactions. Its high purity and defined stereochemistry make it suitable for asymmetric synthesis and chiral auxiliary applications. The compound’s structural features also contribute to its utility in peptidomimetics and heterocyclic chemistry, offering precise control over molecular conformation and reactivity.

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one structure

493035-98-6 structure

Product Name:(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one

CAS No:493035-98-6

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:1519756

PubChem ID:59075103

Update Time:2025-10-28

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone, 5-(hydroxymethyl)-3,3-dimethyl-, (5R)-
- (R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
- (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
- MFCD19226654
- LAPMHIATPBRNHT-RXMQYKEDSA-N
- (R)-5-hydroxymethyl-3,3-dimethyl-pyrrolidin-2-one
- SCHEMBL5213404
- AT19157
- EN300-1664748
- 493035-98-6
- Inchi： 1S/C7H13NO2/c1-7(2)3-5(4-9)8-6(7)10/h5,9H,3-4H2,1-2H3,(H,8,10)/t5-/m1/s1
- InChI Key： LAPMHIATPBRNHT-RXMQYKEDSA-N
- SMILES： O=C1C(C)(C)C[C@H](CO)N1

Computed Properties

Exact Mass: 143.09469
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109007323-1g	(R)-5-(Hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	1g	$1658.25	2023-09-01
Alichem	A109007323-5g	(R)-5-(Hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	5g	$4202.24	2023-09-01
Chemenu	CM520974-1g	(R)-5-(Hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	1g	$1135	2023-01-01
eNovation Chemicals LLC	Y1251993-250mg	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	250mg	$535	2024-06-06
eNovation Chemicals LLC	Y1251993-1g	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	1g	$1230	2023-05-17
Enamine	EN300-1664748-0.05g	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	0.05g	$174.0	2023-06-04
Enamine	EN300-1664748-0.1g	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	0.1g	$257.0	2023-06-04
Enamine	EN300-1664748-0.25g	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	0.25g	$367.0	2023-06-04
Enamine	EN300-1664748-0.5g	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	0.5g	$579.0	2023-06-04
Enamine	EN300-1664748-1.0g	(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one	493035-98-6	95%	1g	$743.0	2023-06-04

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
4. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Additional information on (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one

Comprehensive Overview of (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one (CAS No. 493035-98-6)

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative with significant applications in pharmaceutical and chemical research. This compound, identified by CAS No. 493035-98-6, has garnered attention due to its unique structural features and potential utility in drug discovery. The presence of a hydroxymethyl group and dimethyl substitution on the pyrrolidinone ring makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's chiral center at the 5-position is particularly noteworthy, as it influences its stereochemical properties and biological activity. Researchers are increasingly interested in (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one for its role in asymmetric synthesis and as a building block for pharmaceutical agents. Its stability and solubility profile further enhance its applicability in various experimental settings.

In recent years, the demand for chiral intermediates like (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one has surged, driven by advancements in precision medicine and targeted drug delivery. This compound aligns with the growing trend of green chemistry, as it can be synthesized using environmentally friendly methods. Its potential in neuropharmacology and enzyme inhibition studies is also under exploration, making it a hot topic in scientific forums.

From a commercial perspective, CAS No. 493035-98-6 is available through specialized chemical suppliers, often with high purity grades suitable for research purposes. The compound's molecular formula (C7H13NO2) and molecular weight (143.18 g/mol) are critical for researchers planning its use in synthetic pathways. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity and structural integrity.

One of the most frequently asked questions about (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one revolves around its stereoselective synthesis. Researchers are keen to understand how to optimize its production while maintaining high enantiomeric excess. Another common query is its compatibility with cross-coupling reactions, which are pivotal in modern organic synthesis. These topics are often discussed in academic papers and patent literature, highlighting the compound's versatility.

The safety profile of (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one is another area of interest. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, emphasizing the importance of chemical hygiene in laboratory environments.

In summary, (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one (CAS No. 493035-98-6) is a promising compound with broad applications in medicinal chemistry and drug development. Its chiral nature, synthetic utility, and compatibility with green chemistry principles make it a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research projects.